3-chloro-N-[2-(5-methyl-1H-indol-3-yl)ethyl]benzamide

• IUPAC Name: 3-chloro-N-[2-(5-methyl-1H-indol-3-yl)ethyl]benzamide
• InChI: InChI=1S/C18H17ClN2O/c1-12-5-6-17-16(9-12)14(11-21-17)7-8-20-18(22)13-3-2-4-15(19)10-13/h2-6,9-11,21H,7-8H2,1H3,(H,20,22)
• InChI Key: LNNOKUHATLYDCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC=C2CCNC(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C18H17ClN2O
• Molecular Weight: 312.8 g/mol

Description

3-chloro-N-[2-(5-methyl-1H-indol-3-yl)ethyl]benzamide is a synthetic compound that has gained attention in the scientific community due to its potential applications in cancer research. It is a small molecule inhibitor that targets specific signaling pathways involved in cancer cell growth and proliferation. In

Mechanism of Action

The mechanism of action of 3-chloro-N-[2-(5-methyl-1H-indol-3-yl)ethyl]benzamide involves inhibition of the PI3K/Akt/mTOR pathway. This pathway is involved in many cellular processes, including cell growth, proliferation, and survival. In cancer cells, this pathway is often overactivated, leading to uncontrolled cell growth and proliferation. This compound inhibits this pathway by binding to the ATP-binding site of mTOR, which is a key component of the pathway. This results in inhibition of downstream signaling and ultimately leads to inhibition of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In cancer cells, it inhibits the PI3K/Akt/mTOR pathway, leading to inhibition of cell growth and proliferation. It has also been shown to induce apoptosis in cancer cells. In addition, it has been shown to have anti-inflammatory effects by inhibiting the NF-κB pathway. It has also been shown to have neuroprotective effects by inhibiting oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-chloro-N-[2-(5-methyl-1H-indol-3-yl)ethyl]benzamide in lab experiments is its specificity for the PI3K/Akt/mTOR pathway. This allows researchers to study the effects of inhibiting this pathway in cancer cells. However, one limitation is that it may not be effective in all types of cancer cells. It has been shown to be more effective in certain types of cancer cells, such as breast cancer and lung cancer. Another limitation is that it may have off-target effects, which could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 3-chloro-N-[2-(5-methyl-1H-indol-3-yl)ethyl]benzamide. One direction is to further investigate its potential as a cancer therapeutic agent. This could involve testing its efficacy in animal models and in clinical trials. Another direction is to investigate its potential as a neuroprotective agent. This could involve studying its effects in animal models of neurodegenerative diseases. Finally, further studies could be done to investigate its off-target effects and potential interactions with other drugs.

Scientific Research Applications

3-chloro-N-[2-(5-methyl-1H-indol-3-yl)ethyl]benzamide has been extensively studied for its potential applications in cancer research. It has been shown to inhibit the growth and proliferation of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It works by targeting specific signaling pathways, such as the PI3K/Akt/mTOR pathway, that are involved in cancer cell growth and survival. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. These findings suggest that this compound has potential as a cancer therapeutic agent.